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Core Pharmacological Profile

Troparil is a phenyltropane-based dopamine reuptake inhibitor (DRI) structurally derived from

methylecgonidine, the pyrolytic product of cocaine [1]. Its core mechanism and properties are summarized

below.

Mechanism of Action: Troparil acts as a potent inhibitor of the dopamine transporter (DAT),
increasing dopamine levels in the synaptic cleft [1] [2]. It also inhibits the norepinephrine transporter

(NET) and serotonin transporter (SERT), but with a higher selectivity for DAT over SERT compared to
cocaine [1].

Key Pharmacological Characteristics: Troparil lacks an ester linkage found in cocaine, making it a
pure stimulant without local anesthetic action [1]. This also contributes to its longer duration of action

and potentially reduced cardiotoxicity compared to cocaine [1].

Quantitative Pharmacological Data

The table below summarizes key quantitative data for Troparil in comparison to cocaine.

Parameter Troparil Cocaine Notes & References

Molecular Formula C₁₆H₂₁NO₂ C₁₇H₂₁NO₄ [1]

Molar Mass 259.349
g·mol⁻¹

303.353
g·mol⁻¹

[1]
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Parameter Troparil Cocaine Notes & References

Melting Point 190 - 191 °C 98 °C [1]

DAT Inhibition
Potency

Higher Lower Troparil is several times more potent as a

DRI [1].

SERT Inhibition
Potency

Lower Higher Troparil is less potent as a serotonin

reuptake inhibitor [1].

Duration of Action Longer Shorter Lacking hydrolyzable ester bond [1] [3].

Local Anesthetic
Action

No Yes [1]

Recent Research and Metabolic Profile

Recent studies characterize Troparil as a new psychoactive substance (NPS) with a cocaine-like profile [3]

[4].

Metabolic Fate: A 2024 study identified Troparil's metabolic pathways using rat urine and pooled

human liver S9 fraction (pHLS9) [3]. The main metabolic steps are demethylation and
hydroxylation.

Phase I Metabolites: Four identified, primarily via demethylation, and hydroxylation of the
tropane or phenyl rings [3].

Phase II Metabolites: Three identified, involving glucuronidation of hydroxylated metabolites
[3].

Research Applications: Troparil is used in scientific research to map dopamine transporters in the
brain using radiolabeled compounds and as a cocaine alternative in animal studies to avoid stringent

licensing requirements [1].

Safety and Legal Status

Abuse Potential: Phenyltropanes like Troparil may have less abuse potential than cocaine [1].
Synthesis requires demanding reaction conditions, making large-scale illicit production difficult [1].

Legal Status: Troparil may be considered a controlled substance analogue of cocaine in the
United States and other countries due to its similar chemical structure [1] [5].
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Key Experimental Protocols

For researchers, understanding the methodology behind key findings is critical. The following summarizes

the experimental protocol from the recent metabolism study [3] [4].

Objective: To characterize the in vitro and in vivo metabolism of Troparil. Test Systems: Pooled human

liver S9 fraction (pHLS9) and male Wistar rats. Dosing: Rats received a single oral dose of 2 mg/kg [4].

Sample Analysis: Samples (urine, incubation mixtures) were analyzed using HPLC-HRMS/MS (High-

Performance Liquid Chromatography coupled to High-Resolution Tandem Mass Spectrometry) [3] [4].

The experimental workflow for this study can be summarized as follows:

Study Start

In Vitro Incubation
with human liver S9 fraction

In Vivo Administration
Oral dose (2 mg/kg) to Rat

Sample Preparation
& Analysis (HPLC-HRMS/MS)

Metabolite Identification
Phase I & II

Click to download full resolution via product page

Conclusion

Troparil serves as a potent and selective research tool for studying the dopamine transporter. Its distinct

chemical structure provides advantages over cocaine for specific research applications, though its status as a

new psychoactive substance necessitates careful legal consideration.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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